Cas no 89895-06-7 (1-(4-Piperidinyl)ethanone Hydrochloride)

• Product Name: 1-(4-Piperidinyl)ethanone Hydrochloride
• CAS No: 89895-06-7
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD00044810
• CID: 732505
• PubChem ID: 44151897
• Update Time: 2025-11-02

1-(4-Piperidinyl)ethanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-4-yl)ethanone hydrochloride
• 1-(4-Piperidinyl)ethanone Hydrochloride
• 1-(Piperidin-4-yl)ethanone, HCl
• 4-Acetylpiperidine Hydrochloride
• Ethanone,1-(4-piperidinyl)-, hydrochloride (1:1)
• 4-Acetylpiperidinium chloride
• 1-(piperidin-4-yl)ethan-1-one hydrochloride
• Ethanone, 1-(4-piperidinyl)-, hydrochloride
• 1-(4-Piperidyl)ethanone Hydrochloride
• BWWUETLSKAKGGM-UHFFFAOYSA-N
• 1-piperidin-4-ylethanone;hydrochloride
• 4-ACETYL-PIPERIDINE HYDROCHLORIDE
• 1-(4-Piperidiny
• Ethanone, 1-(4-piperidinyl)-, hydrochloride (9CI)
• Ketone, methyl 4-piperidyl, hydrochloride (7CI)
• 1-[4]Piperidyl-ethanone
• hydrochloride
• 1-Piperidin-1-ium-4-ylethanone chloride
• CS-W021259
• 89895-06-7
• MFCD00044810
• DS-16662
• 1-(Piperidin-4-yl)ethanonehydrochloride
• SB39713
• 1-(PIPERIDIN-4-YL)ETHANONE HCL
• EN300-245645
• SY022101
• EINECS 289-528-2
• AKOS015920183
• DTXSID80237933
• SCHEMBL1940812
• 1-(Piperidin-4-yl)ethanone Hydrochloride; 4-Acetylpiperidine Hydrochloride; Methyl 4-Piperidyl Ketone Hydrochloride
• DA-19043
• Z1741977299

• MDL： MFCD00044810
• Inchi： 1S/C7H13NO.ClH/c1-6(9)7-2-4-8-5-3-7;/h7-8H,2-5H2,1H3;1H
• InChI Key： BWWUETLSKAKGGM-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCNCC1)C

Computed Properties

• Exact Mass: 163.076
• Monoisotopic Mass: 163.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: 201.6°C at 760 mmHg
• Flash Point: 86.1°C
• PSA: 29.10000
• LogP: 1.70580
• Vapor Pressure: No data available

1-(4-Piperidinyl)ethanone Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(4-Piperidinyl)ethanone Hydrochloride

Research Briefing on 1-(4-Piperidinyl)ethanone Hydrochloride (CAS: 89895-06-7): Recent Advances and Applications

1-(4-Piperidinyl)ethanone Hydrochloride (CAS: 89895-06-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. This briefing provides an overview of the latest research findings, applications, and potential therapeutic implications associated with this compound. Recent studies have highlighted its role as a key intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of central nervous system (CNS) targeting agents.

Recent research has focused on the structural optimization of 1-(4-Piperidinyl)ethanone Hydrochloride to enhance its pharmacokinetic properties and biological activity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor in the synthesis of novel sigma-1 receptor ligands, which show promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized computational modeling and in vitro assays to evaluate the binding affinity and selectivity of derivatives derived from this compound.

Another significant advancement involves the application of 1-(4-Piperidinyl)ethanone Hydrochloride in the development of antipsychotic agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of piperidine-based derivatives, with the hydrochloride salt serving as a critical building block. These derivatives exhibited potent dopamine D2 receptor antagonism, suggesting potential applications in the treatment of schizophrenia and other psychiatric disorders. The study emphasized the compound's versatility and ease of functionalization, which are advantageous for structure-activity relationship (SAR) studies.

In addition to its therapeutic potential, recent investigations have explored the compound's role in chemical biology. A 2023 paper in ACS Chemical Biology described the use of 1-(4-Piperidinyl)ethanone Hydrochloride as a probe to study enzyme inhibition mechanisms. The researchers employed kinetic assays and X-ray crystallography to elucidate the interaction between the compound and target enzymes, providing insights into its mode of action at the molecular level.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on 1-(4-Piperidinyl)ethanone Hydrochloride. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further optimization and preclinical studies. However, the compound's structural flexibility and demonstrated biological activity make it a valuable scaffold for future drug discovery efforts.

In conclusion, 1-(4-Piperidinyl)ethanone Hydrochloride (CAS: 89895-06-7) continues to be a focal point in medicinal chemistry research, with recent studies underscoring its potential in CNS therapeutics, enzyme inhibition, and chemical biology. Ongoing research aims to harness its full potential by addressing current limitations and expanding its applications in drug development.